Cas no 2680711-07-1 (benzyl N-2-(3-bromophenoxy)propylcarbamate)

• Product Name: benzyl N-2-(3-bromophenoxy)propylcarbamate
• CAS No: 2680711-07-1
• MF: C₁₇H₁₈BrNO₃
• MW: 364.233724117279
• CID: 5622315
• PubChem ID: 165935093
• Update Time: 2025-08-05

benzyl N-2-(3-bromophenoxy)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300243
• benzyl N-[2-(3-bromophenoxy)propyl]carbamate
• 2680711-07-1
• benzyl N-2-(3-bromophenoxy)propylcarbamate

• Inchi： 1S/C17H18BrNO3/c1-13(22-16-9-5-8-15(18)10-16)11-19-17(20)21-12-14-6-3-2-4-7-14/h2-10,13H,11-12H2,1H3,(H,19,20)
• InChI Key： ADOXAVPRPFEGDH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OC(C)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 363.04701g/mol
• Monoisotopic Mass: 363.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-2-(3-bromophenoxy)propylcarbamate

Benzyl N-2-(3-Bromophenoxy)propylcarbamate (CAS No. 2680711-07-1): A Comprehensive Overview

Benzyl N-2-(3-bromophenoxy)propylcarbamate (CAS No. 2680711-07-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate moiety and a 3-bromophenoxy substituent. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The benzyl carbamate functional group is a common motif in many pharmaceuticals, known for its ability to modulate the activity of enzymes and receptors. The presence of the 3-bromophenoxy substituent adds an additional layer of complexity and functionality, potentially enhancing the compound's pharmacological properties. Recent studies have highlighted the importance of brominated compounds in drug discovery, as they can improve solubility, bioavailability, and target specificity.

In the context of medicinal chemistry, benzyl N-2-(3-bromophenoxy)propylcarbamate has been investigated for its potential as a lead compound in the development of new therapeutic agents. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), a family of membrane proteins that play crucial roles in cellular signaling. GPCRs are involved in a wide range of physiological processes and are targets for numerous drugs on the market.

Recent studies have shown that benzyl N-2-(3-bromophenoxy)propylcarbamate exhibits selective binding to specific GPCRs, suggesting its potential as a modulator of these receptors. This selective binding can be attributed to the unique combination of the benzyl carbamate and 3-bromophenoxy groups, which may interact with specific amino acid residues in the receptor's binding pocket. Such interactions can lead to altered receptor conformation and downstream signaling pathways, making this compound a valuable tool for understanding GPCR biology.

Furthermore, benzyl N-2-(3-bromophenoxy)propylcarbamate has been evaluated for its pharmacokinetic properties. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its intended target in sufficient concentrations and remains active for an appropriate duration. The bromine atom in the 3-bromophenoxy substituent may play a role in enhancing these properties by influencing the compound's lipophilicity and metabolic stability.

In addition to its potential as a therapeutic agent, benzyl N-2-(3-bromophenoxy)propylcarbamate has also been explored for its utility as a chemical probe in academic research. Chemical probes are small molecules used to study biological processes and validate therapeutic targets. The ability to selectively modulate GPCRs makes this compound an attractive candidate for such applications. Researchers can use it to gain insights into receptor function and identify new targets for drug development.

The synthesis of benzyl N-2-(3-bromophenoxy)propylcarbamate involves several steps, including the formation of the benzyl carbamate moiety and the introduction of the 3-bromophenoxy substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research. These methods often involve palladium-catalyzed coupling reactions and other advanced techniques that ensure high yields and purity.

Despite its promising properties, benzyl N-2-(3-bromophenoxy)propylcarbamate also faces challenges that need to be addressed before it can be fully developed into a therapeutic agent. One such challenge is optimizing its selectivity profile to minimize off-target effects. Off-target effects can lead to unwanted side effects and reduce the overall safety profile of a drug. Researchers are actively working on modifying the structure of this compound to enhance its selectivity while maintaining or improving its potency.

Another area of ongoing research is the evaluation of benzyl N-2-(3-bromophenoxy)propylcarbamate in preclinical models of disease. Studies have shown that it exhibits promising activity in models of neurological disorders, such as Parkinson's disease and Alzheimer's disease. These findings suggest that it may have neuroprotective properties that could be harnessed for therapeutic benefit.

In conclusion, benzyl N-2-(3-bromophenoxy)propylcarbamate (CAS No. 2680711-07-1) is a multifaceted compound with significant potential in both academic research and pharmaceutical development. Its unique structural features make it an attractive candidate for modulating GPCRs and other biological targets. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, positioning it as a valuable tool in the quest for new treatments for various diseases.